Cas no 4166-53-4 (4-methyloxane-2,6-dione)

• Product Name: 4-methyloxane-2,6-dione
• CAS No: 4166-53-4
• MF: C₆H₈O₃
• MW: 128.125922203064
• MDL: MFCD00006683
• CID: 84953
• PubChem ID: 87572985
• Update Time: 2025-09-18

4-methyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-Methyldihydro-2H-pyran-2,6(3H)-dione
• 3-Methylglutaric anhydride
• 4-methyloxane-2,6-dione
• .beta.-Methylglutaric anhydride
• MGICRVTUCPFQQZ-UHFFFAOYSA-N
• 2H-Pyran-2,6(3H)-dione, dihydro-4-methyl-
• 3-Methylglutaricanhydride
• 3-methyl glutaric anhydride
• beta-Methylglutaric anhydride
• 4-methyltetrahydropyran-2,6-dione
• 4-methyl-dihydro-pyran-2,6-dione
• STL183289
• BBL027601
• NE17899
• MCU
• 3-Methylglutaric anhydride, 98%
• InChI=1/C6H8O3/c1-4-2-5(7)9-6(8)3-4/h4H,2-3H2,1H
• DTXSID90194487
• AMY3983
• MFCD00006683
• SCHEMBL287040
• EN300-66372
• AKOS015955266
• 4-Methyldihydro-2H-pyran-2,6(3H)-dione #
• 4-Methyldihydro-2H-pyran-2,6(3H);-dione
• A825625
• 4166-53-4
• NS00031032
• FT-0635169
• SY049353
• M1010
• AS-63636
• D79206
• EINECS 224-020-6
• CS-0152693
• DB-218156
• DB-050791

• MDL： MFCD00006683
• Inchi： 1S/C6H8O3/c1-4-2-5(7)9-6(8)3-4/h4H,2-3H2,1H3
• InChI Key： MGICRVTUCPFQQZ-UHFFFAOYSA-N
• SMILES： O1C(CC(C)CC1=O)=O

Computed Properties

• Exact Mass: 128.04700
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.3

Experimental Properties

• Color/Form: solid
• Density: 1.2072 (rough estimate)
• Melting Point: 44.0 to 48.0 deg-C
• Boiling Point: 182°C/25mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.4585 (estimate)
• PSA: 43.37000
• LogP: 0.48610
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

4-methyloxane-2,6-dione Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters